tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate
Description
Synthesis Analysis
The synthesis of similar compounds often involves substitution reactions . For example, “tert-butyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate” was synthesized by substitution reactions of compounds with different substituted piperazines in the presence of pyridine in anhydrous tetrahydrofuran at room temperature .Scientific Research Applications
Crystal Structures and Molecular Interactions
Research on tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate has contributed to the understanding of molecular interactions and crystal structures. For instance, studies have highlighted the role of hydrogen and halogen bonds involving carbonyl groups in the crystal structures of related compounds (Baillargeon et al., 2017). These insights are crucial in materials science and crystallography.
Synthesis and Antimicrobial Activity
This compound has been studied in the context of synthesizing new chemical entities with potential antimicrobial properties. Research has explored the synthesis of various derivatives from tert-butyl carbazate and their biological activities (Ghoneim & Mohamed, 2013). Understanding these properties can lead to the development of new antibiotics.
Photochemistry and Material Science
In the field of photochemistry, studies have been conducted on the excited-state intramolecular proton transfer (ESIPT) reactions involving derivatives of this compound. These studies are essential for developing advanced materials like white organic light-emitting diodes (WOLEDs) (Zhang et al., 2016).
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate can be achieved through a two-step reaction process. The first step involves the synthesis of 5-bromo-1,3-thiazol-4-amine, which is then reacted with tert-butyl chloroformate to form the final product.", "Starting Materials": [ "Thiourea", "Bromine", "Sodium hydroxide", "Chloroform", "Tert-butyl alcohol", "Triethylamine" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-1,3-thiazol-4-amine", "1. Dissolve thiourea in water and add sodium hydroxide to adjust the pH to 8-9.", "2. Add bromine dropwise to the solution while stirring at room temperature.", "3. Continue stirring for 2-3 hours until the reaction is complete.", "4. Filter the resulting solid and wash with water to obtain 5-bromo-1,3-thiazol-4-amine.", "Step 2: Synthesis of tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate", "1. Dissolve 5-bromo-1,3-thiazol-4-amine in chloroform and add triethylamine.", "2. Slowly add tert-butyl chloroformate to the solution while stirring at room temperature.", "3. Continue stirring for 2-3 hours until the reaction is complete.", "4. Wash the resulting solid with water and dry to obtain tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate." ] } | |
CAS RN |
1823881-74-8 |
Molecular Formula |
C8H11BrN2O2S |
Molecular Weight |
279.2 |
Purity |
95 |
Origin of Product |
United States |
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